Cas no 1425334-68-4 (4-Iodopyridin-3-yl dimethylcarbamate)

• Product Name: 4-Iodopyridin-3-yl dimethylcarbamate
• CAS No: 1425334-68-4
• MF: C₈H₉IN₂O₂
• MW: 292.073734045029
• CID: 4699566
• PubChem ID: 76848330
• Update Time: 2025-05-24

4-Iodopyridin-3-yl dimethylcarbamate Chemical and Physical Properties

Names and Identifiers

• 4-iodopyridin-3-yl dimethylcarbamate
• FCH2307302
• (4-iodopyridin-3-yl) N,N-dimethylcarbamate
• 1425334-68-4
• 4-Iodopyridin-3-yl dimethylcarbamate

• Inchi： 1S/C8H9IN2O2/c1-11(2)8(12)13-7-5-10-4-3-6(7)9/h3-5H,1-2H3
• InChI Key： FBYKBAWPGOKXEM-UHFFFAOYSA-N
• SMILES： IC1C=CN=CC=1OC(N(C)C)=O

Computed Properties

• Exact Mass: 291.971
• Monoisotopic Mass: 291.971
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4
• XLogP3: 1.3

Additional information on 4-Iodopyridin-3-yl dimethylcarbamate

Professional Introduction to 4-Iodopyridin-3-yl dimethylcarbamate (CAS No. 1425334-68-4)

4-Iodopyridin-3-yl dimethylcarbamate, with the chemical formula C₇H₈IN₂O₂, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of an iodine substituent at the 4-position and a dimethylcarbamate group at the 3-position makes this molecule particularly intriguing for synthetic chemists and biologists alike.

The CAS number 1425334-68-4 uniquely identifies this compound in scientific literature and databases, ensuring precise referencing and retrieval of information. This numbering system is crucial for maintaining consistency in academic research, industrial applications, and regulatory compliance. The compound's structure, featuring a pyridine core with functional groups that are both electron-withdrawing and electron-donating, contributes to its unique reactivity and interaction with biological targets.

In recent years, the interest in 4-Iodopyridin-3-yl dimethylcarbamate has surged due to its potential in drug discovery and development. Pyridine derivatives have long been a cornerstone in medicinal chemistry, owing to their ability to modulate various biological pathways. The iodine atom at the 4-position enhances the molecule's reactivity, making it a valuable intermediate in cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are pivotal in constructing complex molecular architectures, which are often essential for achieving high binding affinity and selectivity in drug candidates.

One of the most compelling aspects of 4-Iodopyridin-3-yl dimethylcarbamate is its role in the synthesis of bioactive molecules. Researchers have leveraged this compound to develop novel inhibitors targeting enzymes involved in cancer metabolism, inflammation, and neurodegenerative diseases. For instance, studies have demonstrated its utility in generating small-molecule inhibitors that disrupt key signaling pathways implicated in tumor growth. The dimethylcarbamate group not only provides a site for further functionalization but also contributes to the compound's solubility and pharmacokinetic properties.

The pharmaceutical industry has shown particular interest in pyridine derivatives due to their versatility and efficacy. 4-Iodopyridin-3-yl dimethylcarbamate exemplifies this trend by serving as a versatile building block for drug candidates. Its structural features allow for modifications that can fine-tune its pharmacological profile, making it an attractive scaffold for lead optimization. Recent advancements in computational chemistry have further accelerated the design of derivatives with enhanced activity and reduced toxicity.

Moreover, the compound's potential extends beyond traditional pharmaceutical applications. In agrochemical research, pyridine-based compounds are being explored for their herbicidal and pesticidal properties. The unique combination of functional groups in 4-Iodopyridin-3-yl dimethylcarbamate makes it a promising candidate for developing next-generation crop protection agents that are both effective and environmentally sustainable.

From a synthetic chemistry perspective, 4-Iodopyridin-3-yl dimethylcarbamate offers a rich ground for innovation. The iodine atom provides multiple pathways for further derivatization, enabling chemists to explore diverse structural motifs. This flexibility is crucial for developing molecules with tailored properties, such as improved bioavailability or enhanced metabolic stability. Techniques like transition-metal-catalyzed cross-coupling have been particularly instrumental in expanding the synthetic toolbox for this class of compounds.

The growing body of research on pyridine derivatives underscores their importance in modern drug discovery. 4-Iodopyridin-3-yl dimethylcarbamate, with its unique structural features, continues to inspire new methodologies and applications. As our understanding of biological mechanisms deepens, so does the demand for sophisticated molecular tools like this one. Future studies may uncover additional therapeutic potentials, further solidifying its place as a key player in medicinal chemistry.

In conclusion, 4-Iodopyridin-3-yl dimethylcarbamate (CAS No. 1425334-68-4) represents a fascinating intersection of structure and function. Its role as a synthetic intermediate and bioactive molecule highlights its significance in both academic research and industrial applications. As scientists continue to unravel the complexities of disease mechanisms, compounds like this one will undoubtedly play a pivotal role in shaping the future of medicine.